Cas no 896740-03-7 (3-Pyridazinamine, 6-chloro-4-(methylthio)-)

• Product Name: 3-Pyridazinamine, 6-chloro-4-(methylthio)-
• CAS No: 896740-03-7
• MF: C₅H₆ClN₃S
• MW: 175.639237880707
• MDL: MFCD20726345
• CID: 1943629
• PubChem ID: 86248681
• Update Time: 2025-06-15

3-Pyridazinamine, 6-chloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-chloro-4-(methylthio)-
• SY285332
• 896740-03-7
• 6-chloro-4-(methylthio)pyridazin-3-amine
• PS-17887
• 6-chloro-4-methylsulfanyl-pyridazin-3-amine
• CS-0459334
• 3-Pyridazinamine,6-chloro-4-(methylthio)-
• E86580
• IXQQPGRKXRNRRY-UHFFFAOYSA-N
• MFCD20726345
• SCHEMBL5115055
• 6-CHLORO-4-(METHYLSULFANYL)PYRIDAZIN-3-AMINE
• 3-Amino-6-chloro-4-(methylthio)pyridazine

• MDL： MFCD20726345
• Inchi： 1S/C5H6ClN3S/c1-10-3-2-4(6)8-9-5(3)7/h2H,1H3,(H2,7,9)
• InChI Key： IXQQPGRKXRNRRY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N)N=N1)SC

Computed Properties

• Exact Mass: 174.9970961g/mol
• Monoisotopic Mass: 174.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.1Ų

Additional information on 3-Pyridazinamine, 6-chloro-4-(methylthio)-

Introduction to 3-Pyridazinamine, 6-chloro-4-(methylthio)- (CAS No. 896740-03-7)

3-Pyridazinamine, 6-chloro-4-(methylthio)- (CAS No. 896740-03-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-Chloro-4-(methylthio)pyridazin-3-amine, is characterized by its distinct chemical structure, which includes a pyridazine ring, a chlorine atom, and a methylthio group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-Pyridazinamine, 6-chloro-4-(methylthio)- is represented by the molecular formula C₆H₇ClN₂S. The presence of the pyridazine ring, which is a six-membered heterocyclic compound with two nitrogen atoms, imparts unique electronic and steric properties to the molecule. The chlorine atom at the 6-position and the methylthio group at the 4-position further enhance its chemical reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 3-Pyridazinamine, 6-chloro-4-(methylthio)- has been identified as a promising lead compound due to its ability to interact with various biological targets. Studies have shown that this compound exhibits significant activity against a range of biological targets, including enzymes, receptors, and ion channels.

One of the key areas of research involving 3-Pyridazinamine, 6-chloro-4-(methylthio)- is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis, asthma, and inflammatory bowel disease. Research has demonstrated that 3-Pyridazinamine, 6-chloro-4-(methylthio)- can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-Pyridazinamine, 6-chloro-4-(methylthio)- has also shown promise in the treatment of neurological disorders. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive degeneration of nerve cells. Studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a valuable candidate for further investigation in neuroprotective therapies.

The pharmacokinetic properties of 3-Pyridazinamine, 6-chloro-4-(methylthio)- have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

In addition to its therapeutic applications, 3-Pyridazinamine, 6-chloro-4-(methylthio)- has also been explored for its use in chemical synthesis. The unique reactivity of the pyridazine ring and the functional groups attached to it make it an attractive starting material for the synthesis of more complex molecules. This versatility in chemical synthesis opens up new possibilities for the development of novel compounds with diverse biological activities.

The safety profile of 3-Pyridazinamine, 6-chloro-4-(methylthio)- is another important aspect that has been thoroughly investigated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-Pyridazinamine, 6-chloro-4-(methylthio)- (CAS No. 896740-03-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of drug discovery.